molecular formula C10H10ClN5O B7557410 2-chloro-N-[3-methyl-4-(tetrazol-1-yl)phenyl]acetamide

2-chloro-N-[3-methyl-4-(tetrazol-1-yl)phenyl]acetamide

Cat. No. B7557410
M. Wt: 251.67 g/mol
InChI Key: GLXHFTSDADJEBN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-chloro-N-[3-methyl-4-(tetrazol-1-yl)phenyl]acetamide, also known as CTAP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CTAP is a tetrazole-based compound that has been synthesized using several methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations have been extensively studied.

Scientific Research Applications

2-chloro-N-[3-methyl-4-(tetrazol-1-yl)phenyl]acetamide has been extensively studied for its potential applications in various fields, including neuroscience, immunology, and cancer research. In neuroscience, this compound has been shown to be a potent and selective antagonist of the kappa opioid receptor (KOR), which is involved in the regulation of pain, stress, and addiction. This compound has been used to study the role of KOR in various physiological processes, including anxiety, depression, and drug addiction.
In immunology, this compound has been shown to modulate the activity of immune cells, including T cells and macrophages. This compound has been used to study the role of KOR in the regulation of inflammation and immune responses. In cancer research, this compound has been shown to inhibit the growth and metastasis of several types of cancer cells, including breast, lung, and prostate cancer cells.

Mechanism of Action

2-chloro-N-[3-methyl-4-(tetrazol-1-yl)phenyl]acetamide acts as a selective antagonist of the KOR, which is a G protein-coupled receptor that is widely distributed in the central nervous system and peripheral tissues. KOR activation has been shown to produce analgesia, dysphoria, and sedation, and is involved in the regulation of stress, anxiety, and addiction. This compound binds to the KOR and prevents the activation of downstream signaling pathways, leading to the inhibition of KOR-mediated effects.
Biochemical and Physiological Effects:
This compound has been shown to produce several biochemical and physiological effects, including the inhibition of pain, stress, and addiction. This compound has been shown to produce potent analgesic effects in animal models of pain, including thermal and mechanical nociception. This compound has also been shown to produce anxiolytic effects in animal models of anxiety and depression.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-N-[3-methyl-4-(tetrazol-1-yl)phenyl]acetamide in lab experiments include its high potency and selectivity for the KOR, which allows for the precise modulation of KOR-mediated effects. This compound is also readily available and can be synthesized in high yield and purity. The limitations of using this compound in lab experiments include its potential off-target effects and the need for careful dosing and administration to avoid unwanted effects.

Future Directions

Several future directions for 2-chloro-N-[3-methyl-4-(tetrazol-1-yl)phenyl]acetamide research include the development of more potent and selective KOR antagonists, the study of the role of KOR in various physiological and pathological processes, and the development of this compound-based therapies for pain, stress, and addiction. This compound has the potential to be used as a tool for the study of KOR-mediated effects in various fields, including neuroscience, immunology, and cancer research.

Synthesis Methods

2-chloro-N-[3-methyl-4-(tetrazol-1-yl)phenyl]acetamide can be synthesized using several methods, including the reaction of 3-methyl-4-aminophenyl tetrazole with chloroacetyl chloride in the presence of triethylamine. The product obtained is purified using column chromatography, and the final compound is obtained in high yield and purity. Other methods of synthesis include the reaction of 3-methyl-4-(tetrazol-1-yl)aniline with chloroacetyl chloride in the presence of triethylamine and the reaction of 3-methyl-4-(tetrazol-1-yl)aniline with chloroacetic acid in the presence of thionyl chloride.

properties

IUPAC Name

2-chloro-N-[3-methyl-4-(tetrazol-1-yl)phenyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H10ClN5O/c1-7-4-8(13-10(17)5-11)2-3-9(7)16-6-12-14-15-16/h2-4,6H,5H2,1H3,(H,13,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GLXHFTSDADJEBN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)NC(=O)CCl)N2C=NN=N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H10ClN5O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

251.67 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.